Cas no 2113-10-2 (Imidodicarbonimidicdiamide, N-(3-phenylpropyl)-, hydrochloride (1:1))

• Product Name: Imidodicarbonimidicdiamide, N-(3-phenylpropyl)-, hydrochloride (1:1)
• CAS No: 2113-10-2
• MF: C₁₁H₁₈ClN₅
• MW: 255.747120380402
• CID: 285389
• PubChem ID: 24196104
• Update Time: 2025-04-19

Imidodicarbonimidicdiamide, N-(3-phenylpropyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Imidodicarbonimidicdiamide, N-(3-phenylpropyl)-, hydrochloride (1:1)
• CTK1A6958
• NSC142091
• NSC-142091
• NSC210976
• NSC-210976
• SureCN7846083
• DTXSID00638766
• 2113-10-2
• N-(Diaminomethylidene)-N''-(3-phenylpropyl)guanidine--hydrogen chloride (1/1)
• SCHEMBL7846083

• Inchi： 1S/C11H17N5.ClH/c12-10(13)16-11(14)15-8-4-7-9-5-2-1-3-6-9;/h1-3,5-6H,4,7-8H2,(H6,12,13,14,15,16);1H
• InChI Key： OQGJOGYZSNESIK-UHFFFAOYSA-N
• SMILES： Cl.N(=C(/N=C(\N)/N)\N)\CCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 219.14861
• Monoisotopic Mass: 255.1250733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 249
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 102.78